4-Chloro-N,N-bis(cyanomethyl)benzenesulfonamide

Specification

• CAS No.: 349397-06-4
• Molecular Formula: C10H8ClN3O2S
• Molecular Weight: 269.71 g/mol
• IUPAC Name: 4-chloro-N,N-bis(cyanomethyl)benzenesulfonamide
• Standard InChI: InChI=1S/C10H8ClN3O2S/c11-9-1-3-10(4-2-9)17(15,16)14(7-5-12)8-6-13/h1-4H,7-8H2
• Standard InChI Key: FETPZLCBQCVISN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)N(CC#N)CC#N)Cl

Introduction

4-Chloro-N,N-bis(cyanomethyl)benzenesulfonamide is a sulfonamide compound characterized by its unique chemical structure, which includes a chlorine substituent and two cyanomethyl groups attached to a benzenesulfonamide backbone. This compound is of significant interest in medicinal chemistry due to its potential applications in the synthesis of pharmaceuticals, particularly anticancer and antimicrobial agents.

Synthesis

The synthesis of 4-Chloro-N,N-bis(cyanomethyl)benzenesulfonamide typically involves the reaction of 4-chlorobenzenesulfonyl chloride with cyanomethylamine. This process requires careful control of reaction conditions to ensure high yield and purity of the final product.

Antimicrobial Activity

4-Chloro-N,N-bis(cyanomethyl)benzenesulfonamide exhibits significant antimicrobial activity, primarily due to the sulfonamide moiety, which inhibits bacterial dihydropteroate synthase. This enzyme is crucial for folate synthesis in bacteria, and its inhibition leads to antimicrobial effects.

Anticancer Potential

The compound has shown promise in anticancer research. It can induce apoptosis and cell cycle arrest in cancer cells, suggesting robust anticancer properties. The presence of cyanomethyl groups may enhance its efficacy against specific cancer targets.

Inflammatory Response Modulation

Preliminary data suggest that this compound may modulate inflammatory pathways by reducing pro-inflammatory cytokine levels in cellular models.

Comparison with Similar Compounds

Compound Name	Structure Characteristics	Biological Activity
N,N-bis(cyanomethyl)benzenesulfonamide	Lacks chlorine substituent	Known for antibacterial properties; potential anti-cancer and anti-inflammatory effects
4-Chloro-N,N-bis(2-cyanoethyl)benzenesulfonamide	Longer ethyl groups instead of cyanomethyl	Different physical properties and biological activities
4-Nitro-N,N-bis(cyanomethyl)benzenesulfonamide	Contains a nitro group	Enhanced reactivity and altered biological activity

Mechanism of Action

The mechanism of action of 4-Chloro-N,N-bis(cyanomethyl)benzenesulfonamide involves its interaction with specific molecular targets, such as enzymes. For example, it inhibits carbonic anhydrase IX by binding to its active site, preventing the enzyme from catalyzing the hydration of carbon dioxide. This inhibition is significant in cancer research, as carbonic anhydrase IX is overexpressed in many solid tumors.

Research Findings

Research findings highlight the compound's potential in medicinal chemistry, particularly in the development of anticancer and antimicrobial agents. Its unique chemical structure allows it to interact with various biological targets, making it a valuable tool in drug discovery.